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Cat. No.: B224739 Get Quote

Technical Support Center: Cobalt-57 Source
Preparation
This technical support center provides guidance for researchers, scientists, and drug

development professionals on minimizing radiation exposure during the preparation of Cobalt-
57 (Co-57) sources.

Frequently Asked Questions (FAQs)
Q1: What are the primary radiation hazards associated with Cobalt-57?

A1: Cobalt-57 primarily emits gamma rays and X-rays, with the most prominent gamma

energies being 122 keV (85% abundance) and 136 keV (11% abundance).[1] It also emits low-

energy electrons.[1] The main hazards are external exposure to gamma radiation and internal

exposure from inhalation, ingestion, or skin absorption, which can lead to contamination.[1][2]

Q2: What are the fundamental principles for reducing radiation exposure?

A2: The guiding principle for radiation safety is ALARA, which stands for "As Low As

Reasonably Achievable".[3][4][5][6][7] This is achieved through three basic protective

measures:

Time: Minimize the duration of exposure to the radiation source.[3][6][7]
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Distance: Maximize the distance from the radiation source. Doubling the distance from the

source can reduce the radiation exposure by a factor of four.[6]

Shielding: Use appropriate absorber materials, such as lead for gamma rays, between the

source and the user.[3][6]

Q3: What personal protective equipment (PPE) is required when handling Cobalt-57?

A3: The minimum required PPE includes disposable gloves, a lab coat, and safety glasses.[2]

[8] It is crucial to change gloves frequently and remove all PPE before leaving the designated

work area to prevent the spread of contamination.[2][8][9]

Q4: How should I store Cobalt-57 sources?

A4: Cobalt-57 sources must be stored behind adequate lead (Pb) shielding.[1][2][8] All

containers with radioactive materials should be clearly labeled with the radiation symbol, the

isotope (Co-57), the activity, and an inventory control number.[1]

Q5: What type of radiation monitoring is necessary?

A5: Personnel handling mCi (37MBq) quantities or more of Co-57 should wear whole-body and

ring dosimeters to measure their radiation dose.[9] Regular surveys of the work area using a

suitable survey meter, such as a Geiger-Mueller counter or a low-energy gamma detector, are

essential to detect any contamination or inadequate shielding.[1]

Troubleshooting Guides
Issue 1: My survey meter shows higher than expected readings in the work area.

Possible Cause 1: Inadequate Shielding.

Solution: Verify that the lead shielding being used is of the appropriate thickness. For Co-

57, approximately 0.8 mm of lead is required to reduce the gamma dose rate by 90%.[9]

Ensure that the shielding completely surrounds the source and there are no gaps.

Possible Cause 2: Contamination of the Work Area.
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Solution: Perform a wipe test on all surfaces, including the benchtop, equipment, and floor.

[1][2] If contamination is found, decontaminate the area using appropriate procedures and

re-survey to confirm removal. Always work on plastic-backed absorbent paper to contain

potential spills.[2][8]

Possible Cause 3: Incorrectly Functioning Survey Meter.

Solution: Check the calibration date of your survey meter. Ensure it is functioning correctly

by using a check source. If the meter is out of calibration or malfunctioning, do not use it

and contact your institution's Radiation Safety Officer.

Issue 2: Artifacts or non-uniformity are observed in imaging applications using a new Co-57

sheet source.

Possible Cause: High-Energy Contaminants.

Solution: New Co-57 sheet sources can contain small amounts of high-energy

contaminants like Cobalt-56 (T½ = 77 days) and Cobalt-58 (T½ = 71 days), which can

cause artifacts.[10] To minimize this, increase the distance between the sheet source and

the collimator by a few inches.[10] As the source ages, these short-lived contaminants will

decay, reducing their effect.[10]

Possible Cause: Non-uniform Distribution of Co-57.

Solution: Verify the uniformity of the sheet source by acquiring images with the source in

four different orientations (rotated 90 degrees each time).[10] Sum these images and

compare the result to a single, longer acquisition.[10] If there are significant discrepancies,

the source itself may be non-uniform, and you should contact the manufacturer.

Data Presentation
Table 1: Cobalt-57 Physical and Radiological Data
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Property Value

Physical Half-Life 270.9 days[1][2][11]

Primary Gamma/X-ray Emissions
122 keV (85%), 136 keV (11%), 6-7 keV (56%),

14 keV (9%)[1]

Gamma Constant 0.151 mrem/hr per mCi @ 1m[1]

Specific Activity 8.43E3 Ci/g [3.12E14 Bq/g][1]

Table 2: Shielding for Cobalt-57

Shielding Material Half Value Layer (HVL) Tenth Value Layer (TVL)

Lead (Pb) < 1 mm[1] 1 mm[1]

HVL is the thickness of material required to reduce the radiation intensity by half. TVL is the

thickness required to reduce it to one-tenth.

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling Cobalt-57

Preparation:

Ensure you are a registered and trained user listed on an approved protocol.[1][2]

Review the protocol and nuclide characteristics before starting.[1][2]

Wear appropriate PPE: lab coat, safety glasses, and disposable gloves.[2][8]

Designate a specific work area and cover the benchtop with plastic-backed absorbent

paper.[2][8]

Handling:

Use tongs or other remote handling tools to manipulate the source and avoid direct hand

contact.[2][11]
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Work behind appropriate lead shielding.

Use the smallest amount of Co-57 necessary for the experiment to minimize dose and

waste.[1][2]

Keep an operational survey meter in the work area at all times.[1][2]

Post-Handling:

Monitor the work area, your hands, and clothing for contamination after the procedure.

Dispose of radioactive waste in properly labeled and shielded containers.[2]

Decontaminate any identified areas of contamination.

Wash hands thoroughly after removing gloves.

Protocol 2: Performing a Wipe Test for Contamination

Sampling:

Using a small piece of filter paper or a cotton swab, wipe an area of approximately 100

cm² in an "S" pattern.

Apply moderate pressure during wiping.

Collect wipes from various surfaces, including workbenches, floors, equipment, and door

handles.

Measurement:

Place each wipe in a separate labeled vial.

Analyze the samples using a gamma counter, well counter, or liquid scintillation counter to

detect any removable contamination.[1][2]

Action:
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If contamination is detected above the action levels set by your institution's Radiation

Safety Program, the area must be decontaminated and re-wiped.

Visualizations
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ALARA Principle: As Low As Reasonably Achievable

Minimize Radiation Exposure

Time
Minimize duration of exposure

Distance
Maximize distance from source

Shielding
Use appropriate shielding (e.g., Lead)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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